Cas no 2679801-90-0 (ethyl (2S)-2-amino-5-azidopentanoate)

• Product Name: ethyl (2S)-2-amino-5-azidopentanoate
• CAS No: 2679801-90-0
• MF: C₇H₁₄N₄O₂
• MW: 186.211660861969
• CID: 5652132
• PubChem ID: 165913764
• Update Time: 2025-05-23

ethyl (2S)-2-amino-5-azidopentanoate Chemical and Physical Properties

Names and Identifiers

• 2679801-90-0
• EN300-28271580
• ethyl (2S)-2-amino-5-azidopentanoate

• Inchi： 1S/C7H14N4O2/c1-2-13-7(12)6(8)4-3-5-10-11-9/h6H,2-5,8H2,1H3/t6-/m0/s1
• InChI Key： CYRRMEOGDSKRQG-LURJTMIESA-N
• SMILES： O(CC)C([C@H](CCCN=[N+]=[N-])N)=O

Computed Properties

• Exact Mass: 186.11167570g/mol
• Monoisotopic Mass: 186.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.7Ų

Additional information on ethyl (2S)-2-amino-5-azidopentanoate

Professional Introduction to Ethyl (2S)-2-amino-5-azidopentanoate (CAS No. 2679801-90-0)

Ethyl (2S)-2-amino-5-azidopentanoate is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its Chemical Abstracts Service Number (CAS No.) 2679801-90-0, is a derivative of pentanoic acid featuring an azide functional group and an ethyl ester at the terminal carbon. Its unique structural properties make it a valuable intermediate in the synthesis of various bioactive molecules, particularly in the realm of medicinal chemistry.

The stereochemistry of Ethyl (2S)-2-amino-5-azidopentanoate is crucial, as the (2S) configuration implies a specific spatial arrangement of atoms that can influence its reactivity and biological activity. This chirality is often exploited in drug design to enhance selectivity and reduce side effects. The presence of both an amino group and an azide group provides multiple reaction sites, making this compound a versatile building block for more complex molecules.

Recent advancements in synthetic chemistry have enabled more efficient and scalable production methods for Ethyl (2S)-2-amino-5-azidopentanoate. These improvements are critical for supporting preclinical and clinical trials, where large quantities of high-purity compounds are required. Modern techniques such as asymmetric synthesis and catalytic methods have been employed to achieve high enantiomeric excess, ensuring that the desired stereoisomer is obtained with minimal impurities.

The azide functional group in Ethyl (2S)-2-amino-5-azidopentanoate is particularly interesting from a chemical biology perspective. Azides have been widely used in bioconjugation reactions, allowing for the attachment of this compound to other biomolecules like peptides, proteins, and nucleic acids. This capability has opened up new avenues for drug delivery systems, diagnostic tools, and therapeutic agents. For instance, azido groups can be selectively modified via copper-catalyzed azide-alkyne cycloaddition (CuAAC), a powerful tool in click chemistry that facilitates the creation of stable and functional conjugates.

In the context of drug discovery, Ethyl (2S)-2-amino-5-azidopentanoate has been explored as a precursor for various pharmacophores. Its structural features suggest potential applications in the development of antibiotics, antiviral agents, and anti-inflammatory drugs. The amino group can be further functionalized to introduce other pharmacologically relevant moieties, while the azide group provides a handle for subsequent chemical modifications. This flexibility makes it an attractive candidate for medicinal chemists seeking to design novel therapeutic compounds.

One notable application of Ethyl (2S)-2-amino-5-azidopentanoate is in the synthesis of protease inhibitors. Proteases are enzymes that play critical roles in many biological processes, including infection and inflammation. By targeting these enzymes with specific inhibitors, it is possible to modulate disease pathways effectively. The unique structural motifs present in Ethyl (2S)-2-amino-5-azidopentanoate allow it to serve as a scaffold for designing molecules that can interact with protease active sites. Such interactions can be fine-tuned through structural optimization to achieve high affinity and selectivity.

The pharmaceutical industry has also shown interest in Ethyl (2S)-2-amino-5-azidopentanoate for its potential use in peptide mimetics. Peptides are short chains of amino acids that often exhibit potent biological activity but suffer from poor oral bioavailability due to their susceptibility to enzymatic degradation. By replacing certain peptide bonds with alternative linkages or incorporating non-natural amino acids, it is possible to create stable analogs with improved pharmacokinetic properties. Ethyl (2S)-2-amino-5-azidopentanoate can be incorporated into these mimetics to enhance their binding affinity and metabolic stability.

Recent studies have highlighted the role of Ethyl (2S)-2-amino-5-azidopentanoate in developing next-generation imaging agents. Molecular imaging techniques allow for non-invasive visualization of biological processes at the cellular level, providing valuable insights into disease mechanisms and treatment responses. Azido-functionalized compounds can be used to label biomolecules or cells with imaging probes, enabling real-time tracking using techniques such as positron emission tomography (PET) or magnetic resonance imaging (MRI). The ability to conjugate Ethyl (2S)-2-amino-5-azidopentanoate to imaging reporters has opened up new possibilities for diagnostic applications.

The synthetic utility of Ethyl (2S)-2-amino-5-azidopentanoate extends beyond pharmaceutical applications into materials science and biotechnology. For example, its incorporation into polymers or hydrogels can lead to novel materials with tailored properties for drug delivery or tissue engineering. The azide group provides a site for cross-linking or functionalization, allowing for precise control over material structure and behavior. Such innovations could have far-reaching implications in regenerative medicine and advanced therapeutic modalities.

In conclusion, Ethyl (2S)-2-amino-5-azidopentanoate (CAS No. 2679801-90-0) is a multifaceted compound with significant potential across multiple scientific disciplines. Its unique structural features, combined with its versatility in synthetic chemistry, make it a valuable tool for researchers working on drug discovery, molecular imaging, and advanced materials. As our understanding of biological systems continues to grow, compounds like Ethyl (2S)-amino-(5-azido)pentanoate will undoubtedly play an increasingly important role in shaping the future of medicine and biotechnology.